5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine

• IUPAC Name: 5-[2-(4-bromophenyl)sulfonylethyl]-1,3,4-thiadiazol-2-amine
• InChI: InChI=1S/C10H10BrN3O2S2/c11-7-1-3-8(4-2-7)18(15,16)6-5-9-13-14-10(12)17-9/h1-4H,5-6H2,(H2,12,14)
• InChI Key: SDFGDRZWOQOIPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1S(=O)(=O)CCC2=NN=C(S2)N)Br
• Molecular Formula: C10H10BrN3O2S2
• Molecular Weight: 348.2 g/mol

Description

5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine is not fully understood. However, it is believed to exert its effects through the inhibition of certain enzymes and signaling pathways in the body.
Biochemical and Physiological Effects:
Studies have shown that the compound can reduce inflammation and pain in animal models. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to improve glucose tolerance and reduce oxidative stress in diabetic animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine in lab experiments is its ability to selectively target certain enzymes and signaling pathways. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to predict its effects on different biological systems.

Future Directions

1. Further studies are needed to understand the precise mechanism of action of the compound.
2. The potential applications of the compound in the treatment of neurodegenerative diseases should be explored.
3. The compound's effects on the immune system should be investigated.
4. The compound's potential as a therapeutic agent for other diseases should be studied.
5. The development of more efficient synthesis methods for the compound should be pursued.
In conclusion, 5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine is a promising chemical compound with potential applications in various fields. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of 5-{2-[(4-bromophenyl)sulfonyl]ethyl}-1,3,4-thiadiazol-2-amine involves the reaction of 4-bromobenzenesulfonyl chloride with 2-amino-1,3,4-thiadiazole in the presence of a base such as triethylamine.

Scientific Research Applications

The compound has been found to have potential applications in the field of medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and anti-cancer properties. It has also shown promise in the treatment of diabetes and neurodegenerative diseases.